Cas no 188966-84-9 (4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate)
188966-84-9 structure
Product Name:4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate
CAS No:188966-84-9
MF:C11H17F3O4
MW:270.245494604111
CID:2786038
Update Time:2023-08-07
4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate Chemical and Physical Properties
Names and Identifiers
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- 4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate
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- Inchi: 1S/C11H17F3O4/c1-3-5-6-9(15)18-8(11(12,13)14)7-10(16)17-4-2/h8H,3-7H2,1-2H3
- InChI Key: URBHOPIFCVUSAY-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)OCC)OC(CCCC)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 276
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6
4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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